7-(Methylsulfanyl)-9H-xanthene-3-carbaldehyde

• CAS No.: 89217-59-4
• Molecular Formula: C15H12O2S
• Molecular Weight: 256.3 g/mol
• IUPAC Name: 7-methylsulfanyl-9H-xanthene-3-carbaldehyde
• InChI: InChI=1S/C15H12O2S/c1-18-13-4-5-14-12(8-13)7-11-3-2-10(9-16)6-15(11)17-14/h2-6,8-9H,7H2,1H3
• InChI Key: YPJDLOUCRVCBPN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC2=C(C=C1)OC3=C(C2)C=CC(=C3)C=O

Description

7-(Methylsulfanyl)-9H-xanthene-3-carbaldehyde is a useful research compound. Its molecular formula is C15H12O2S and its molecular weight is 256.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under dry nitrogen, dimethylsulphoxide (5 ml) was added dropwise to a stirred solution of oxalyl chloride (0.89 ml) in methylene chloride (5 ml) at -60° C. After 2 minutes a solution of the xanthene from step (A) (2.3 g) in dimethylsulphoxide (35 ml) was introduced dropwise over 5 minutes whilst maintaining the temperature below -50° C. with cooling. After 15 minutes triethylamine (6.20 ml) was added, the mixture allowed to warm to room temperature and then poured into water. The mixture was ethyl acetate extracted, the organic layers were combined, washed with brine, dried over magnesium sulphate and evaporated yielding the title carboxaldehyde (1.97 g), m.p. 122°-123° C.